Cas no 63843-42-5 (4-(2-Methylphenoxy)piperidine)

• Product Name: 4-(2-Methylphenoxy)piperidine
• CAS No: 63843-42-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD06248344
• CID: 58089
• PubChem ID: 3686170
• Update Time: 2025-11-01

4-(2-Methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(o-Tolyloxy)piperidine
• 4-(2-Methylphenoxy)piperidine
• Piperidine, 4-(2-methylphenoxy)-
• 4-(2-methylphenoxy)piperidine(SALTDATA: HCl)
• AMY11495
• EN300-363427
• AKOS000189764
• A8780
• J-513330
• MFCD06248344
• SB41186
• AC-26705
• AS-38513
• FT-0646420
• DTXSID80395042
• 4-o-Tolyloxy-piperidine
• 63843-42-5
• MLLZZLRYRWFFRQ-UHFFFAOYSA-N
• SCHEMBL1229562
• DB-218503
• L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester
• STL068235
• DTXCID80345901

• MDL： MFCD06248344
• Inchi： 1S/C12H17NO/c1-10-4-2-3-5-12(10)14-11-6-8-13-9-7-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： MLLZZLRYRWFFRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1CCNCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.016
• Boiling Point: 293 °C at 760 mmHg
• Flash Point: 293 °C at 760 mmHg
• Refractive Index: 1.523
• PSA: 21.26000
• LogP: 2.45460
• Solubility: 。
• Sensitiveness: Air Sensitive

4-(2-Methylphenoxy)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Additional information on 4-(2-Methylphenoxy)piperidine

4-(2-Methylphenoxy)piperidine: A Comprehensive Overview of CAS No. 63843-42-5

4-(2-Methylphenoxy)piperidine, with the CAS number 63843-42-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 2-methylphenoxy substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 4-(2-Methylphenoxy)piperidine is composed of a six-membered piperidine ring attached to a 2-methylphenyl group through an ether linkage. The presence of the piperidine ring imparts significant flexibility and lipophilicity to the molecule, which are crucial for its ability to cross biological membranes and interact with specific receptors. The 2-methylphenyl group, on the other hand, adds steric bulk and influences the compound's pharmacological properties, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 4-(2-Methylphenoxy)piperidine as a lead compound for the development of new therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 4-(2-Methylphenoxy)piperidine can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 4-(2-Methylphenoxy)piperidine has also shown promise in the treatment of psychiatric disorders such as depression and anxiety. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate serotonin and dopamine neurotransmission, two key neurotransmitters implicated in mood regulation. Specifically, it was observed that 4-(2-Methylphenoxy)piperidine can enhance serotonin reuptake inhibition without causing significant side effects, making it a potential candidate for the development of safer antidepressants.

The pharmacokinetic profile of 4-(2-Methylphenoxy)piperidine has been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials. A phase I clinical trial conducted by a leading pharmaceutical company reported that 4-(2-Methylphenoxy)piperidine-based drugs were well-tolerated by patients, with no serious adverse events observed.

The synthetic routes for preparing 4-(2-Methylphenoxy)piperidine have been well-documented in the literature. One common method involves the nucleophilic substitution reaction between 2-methoxyphenol and piperidine under basic conditions. This reaction is typically carried out using potassium carbonate as a base in an inert solvent such as dimethylformamide (DMF). The resulting product can be further purified using column chromatography or recrystallization techniques to obtain high-purity material suitable for pharmaceutical applications.

In conclusion, 4-(2-Methylphenoxy)piperidine, with its CAS number 63843-42-5, represents a promising scaffold for the development of novel therapeutic agents targeting neurological and psychiatric disorders. Its unique structural features, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.